episappanol
episappanol
Brand Name:
Vulcanchem
CAS No.:
111254-18-3
VCID:
VC0168993
InChI:
InChI=1S/C16H16O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,15,17-21H,7-8H2/t15-,16-/m1/s1
SMILES:
C1C(C(C2=C(O1)C=C(C=C2)O)O)(CC3=CC(=C(C=C3)O)O)O
Molecular Formula:
C16H16O6
Molecular Weight:
304.29 g/mol
episappanol
CAS No.: 111254-18-3
Main Products
VCID: VC0168993
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol
| CAS No. | 111254-18-3 |
|---|---|
| Product Name | episappanol |
| Molecular Formula | C16H16O6 |
| Molecular Weight | 304.29 g/mol |
| IUPAC Name | (3R,4R)-3-[(3,4-dihydroxyphenyl)methyl]-2,4-dihydrochromene-3,4,7-triol |
| Standard InChI | InChI=1S/C16H16O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,15,17-21H,7-8H2/t15-,16-/m1/s1 |
| Standard InChIKey | MPGFEHZDABUJFR-HZPDHXFCSA-N |
| Isomeric SMILES | C1[C@@]([C@@H](C2=C(O1)C=C(C=C2)O)O)(CC3=CC(=C(C=C3)O)O)O |
| SMILES | C1C(C(C2=C(O1)C=C(C=C2)O)O)(CC3=CC(=C(C=C3)O)O)O |
| Canonical SMILES | C1C(C(C2=C(O1)C=C(C=C2)O)O)(CC3=CC(=C(C=C3)O)O)O |
| PubChem Compound | 13846650 |
| Last Modified | Nov 11 2021 |
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